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Chemical Profile of Humulene and Humulene Epoxide II

Humulene, also known as α-humulene, is a naturally occurring monocyclic sesquiterpene (C₁₅H₂₄)

containing three nonconjugated double bonds and an 11-membered ring. It is an isomer of β-caryophyllene

and the two are often found together in plants [1]. Its epoxide derivative, Humulene Epoxide II, is an

oxidation product.

The table below summarizes the core chemical and biological information for these compounds.

Property Humulene (α-Humulene) Humulene Epoxide II

IUPAC Name (1E,4E,8E)-2,6,6,9-

Tetramethylcycloundeca-1,4,8-triene [1]

(1R,3E,7E,11R)-1,5,5,8-

Tetramethyl-12-
oxabicyclo[9.1.0]dodeca-3,7-diene

[2]

Chemical
Formula

C₁₅H₂₄ [1] C₁₅H₂₄O [2]

Molecular Weight 204.357 g·mol⁻¹ [1] 220.3505 g·mol⁻¹ [2]
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Property Humulene (α-Humulene) Humulene Epoxide II

Chemical
Structure

Chemical structure of Humulene An 11-
membered ring with three double bonds

[1].

An epoxidized bicyclic structure
derived from humulene [2].

Stereochemistry Specified (1E,4E,8E) configuration [1]. Specified (1R,3E,7E,11R) absolute

configuration [2].

Natural Source &
Role

Found in hops (up to 40% of essential oil),

sage, ginger, ginseng, and cannabis.
Contributes to "hoppy" aroma; potential

ecological repellent function [1] [3] [4].

Formed from humulene during the

brewing process; a key contributor
to the "hoppy" aroma in beer [1].

Key Biological
Activities

Primarily researched for anti-
inflammatory [1] [4], anti-
tumor/cytotoxic (induces apoptosis) [3]

[4], and antimicrobial effects [4].

Identified as a main contributor to

the anti-neuroinflammatory
activity of Cannabis sativa essential

oils [5].

Experimental Data on Biological Activity

Research into the biological effects of humulene and its derivatives often involves specific laboratory

models. The table below outlines key experimental findings and methodologies.

Biological
Activity

Experimental Model/Cell
Line

Key Findings & Experimental Protocols

Anti-
inflammatory

In vivo models; essential oil of
Cordia verbenacea [4].

α-Humulene, isolated from the essential oil,
demonstrated significant oral anti-inflammatory

activity [4].

| Induction of Apoptosis | Human leukemia cells (HL60), human neuroblastoma cells (SH-SY5Y), breast

cancer cells (MCF7, MDA) [3]. | Protocol: Cells treated with hemp/hop essential oils. Cytotoxicity assessed

via MTT assay. Apoptosis confirmed by cytofluorimetric analysis and electron microscopy (SEM/TEM) to

observe ultrastructural changes. Finding: Hemp and hop essential oils (rich in α-humulene) induced
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apoptosis, confirmed by morphological changes like chromatin condensation [3]. | | Anti-

neuroinflammatory | BV-2 microglial cells activated with LPS (lipopolysaccharide) [5]. | Protocol: Cells

pre-treated with Cannabis sativa essential oils or isolated compounds before LPS activation. Inflammation

markers (e.g., IL-6, iNOS) were measured. Finding: Essential oil high in (E)-caryophyllene, α-humulene,

and caryophyllene oxide inhibited pro-inflammatory mediators by modulating the p38 MAPK/NF-κB

pathway. α-Humulene itself was identified as a key active compound [5]. |

Visualizing the Anti-Neuroinflammatory Mechanism

Based on a study investigating Cannabis sativa essential oils [5], the following diagram illustrates the

proposed signaling pathway through which humulene and related compounds exert anti-neuroinflammatory

effects.
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Research Applications and Gaps

The existing data points to several promising research directions and clear gaps in the current understanding.

Synergistic Effects (Entourage Effect): Humulene and its oxide are often investigated as part of a
complex phytochemical mixture. A 2023 study noted that the anti-neuroinflammatory activity of

Cannabis sativa essential oil was likely due to the combined action of (E)-caryophyllene, α-humulene,
and caryophyllene oxide [5]. This "entourage effect" is a critical consideration for drug development

from natural products.
Direct Comparison of Stereoisomers: A major gap in the current literature is the direct, comparative

study of different stereoisomers of humulene oxide II. The biological activity of (1R,3E,7E,11R)-
Humulene Epoxide II has been documented [2] [5], but data on its other stereoisomers is lacking.

This represents a significant opportunity for original research.
Suggested Analytical Protocols: For researchers aiming to fill this gap, the following

methodologies, as used in the cited studies, are recommended:
Chemical Characterization: Use Headspace–Gas Chromatography–Mass Spectrometry
(HS-GC-MS) for profiling volatile compounds in essential oils [3].
Cytotoxicity Assessment: Employ the MTT assay to determine cell viability and proliferation

after treatment with the compounds [3] [5].
Apoptosis Detection: Confirm programmed cell death using cytofluorimetric analysis and

visualize morphological changes with Scanning and Transmission Electron Microscopy
(SEM/TEM) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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